Pyrimidine, 2-(4'-heptyl[1,1'-biphenyl]-4-yl)-5-octyl-

• IUPAC Name: 2-[4-(4-heptylphenyl)phenyl]-5-octylpyrimidine
• InChI: InChI=1S/C31H42N2/c1-3-5-7-9-11-13-15-27-24-32-31(33-25-27)30-22-20-29(21-23-30)28-18-16-26(17-19-28)14-12-10-8-6-4-2/h16-25H,3-15H2,1-2H3
• InChI Key: IILUFQNMHLMGAB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)CCCCCCC
• Molecular Formula: C31H42N2
• DSSTOX Substance ID: DTXSID20557046
• Molecular Weight: 442.7 g/mol
• CAS RN: 117433-12-2

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They play a vital role in various biological procedures and are part of living organisms. Due to their resemblance in structure with the nucleotide base pair of DNA and RNA, they are recognized as valuable compounds in the treatment of cancer.

Synthesis Analysis

There are numerous methods for the synthesis of pyrimidines. For instance, an efficient, facile, and eco-friendly synthesis of pyrimidine derivatives involves an oxidative [3 + 2 + 1] three-component annulation of amidines, ketones, and N,N-dimethylaminoethanol as the one carbon source.

Molecular Structure Analysis

Pyrimidines are electron-rich nitrogen-containing heterocycles. Their synthetic versatility allows the generation of structurally diverse derivatives, which includes analogs derived from substitution of the aryl ring, derivatization of pyrimidine nitrogen, and substitutions at carbon at 2, 4, 5, and 6 positions.

Chemical Reactions Analysis

Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory. Their anti-inflammatory effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Mechanism of Action

While the specific mechanism of action for “Pyrimidine, 2-(4’-heptyl[1,1’-biphenyl]-4-yl)-5-octyl-” is not available, pyrimidines in general have been found to exhibit a range of pharmacological effects due to their structural resemblance to the nucleotide base pair of DNA and RNA.

Safety and Hazards

The safety and hazards associated with a specific pyrimidine derivative would depend on its exact molecular structure. It’s always important to refer to the safety data sheet (SDS) for specific compounds.

Future Directions

Pyrimidines have been the focus of many research studies due to their wide range of biological and pharmacological activities. Future research may focus on the development of more potent and efficacious drugs with pyrimidine scaffold.